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Compound of Interest

Compound Name: Methylglycine diacetic acid

Cat. No.: B13345646

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trisodium N-(1-carboxylatoethyl)iminodiacetate, also known as Methylglycine N,N-diacetic acid
trisodium salt (MGDA-Na3) or trisodium a-DL-alanine diacetate (a-ADA), is a tetradentate
chelating agent belonging to the class of aminopolycarboxylic acids.[1] It has gained significant
attention as a high-performance, readily biodegradable, and non-toxic alternative to traditional
chelating agents like ethylenediaminetetraacetic acid (EDTA) and nitrilotriacetic acid (NTA).[2]
Its primary function lies in its ability to form stable, water-soluble 1:1 complexes with a wide
range of di- and trivalent metal ions, thereby preventing their undesirable reactions in various
applications.[1]

This technical guide provides a comprehensive overview of the fundamental properties,
synthesis, and applications of Trisodium N-(1-carboxylatoethyl)iminodiacetate, with a particular
focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Trisodium N-(1-carboxylatoethyl)iminodiacetate is a white to off-white, water-soluble powder or
granule. Its chemical structure and key physicochemical properties are summarized below.

Table 1: Physicochemical Properties of Trisodium N-(1-carboxylatoethyl)iminodiacetate
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Property Value References
Methylglycine N,N-diacetic
Synonyms acid trisodium salt, MGDA- [1]
Na3, a-ADA
CAS Number 164462-16-2 [31[4]
Molecular Formula C7HsNNazOe [2]
Molecular Weight 271.11 g/mol [2]
White to off-white powder or
Appearance [5]

granules

Solubility in Water

500 g/L at 24°C

[2]

Density

1.464 g/cm3 at 20°C

[2]

pKa

10.6 at 20°C

[2]

Chelation Chemistry and Stability

The efficacy of a chelating agent is determined by the stability of the metal complexes it forms.

The stability of these complexes is pH-dependent.

Table 2: Stability Constants (log K) of MGDA with Various Metal lons

Metal lon log K
Caz+ 7.0
Mgz2* 5.8
Cuz+ 13.9
Fes+ 16.5
Mnz2* 8.4
Zn2* 111
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Note: Stability constants can vary with experimental conditions such as temperature and ionic

strength.

The chelation mechanism involves the coordination of the metal ion with the nitrogen atom and
the three carboxylate groups of the MGDA molecule, forming a stable ring-like structure.

Click to download full resolution via product page

Chelation of a metal ion by the MGDA molecule.

Experimental Protocols

Synthesis of Trisodium N-(1-
carboxylatoethyl)iminodiacetate

The following protocol is based on methods described in the patent literature and involves the

reaction of alanine with sodium chloroacetate.[6]

Materials:
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DL-Alanine

Sodium chloroacetate

Sodium hydroxide

Trioctylamine (catalyst)

Deionized water

Procedure:

Prepare a solution of sodium alaninate by neutralizing a 16.5% (w/w) aqueous solution of
DL-Alanine with a 15% (w/w) sodium hydroxide solution at 30°C until the pH reaches 9.0.

To this solution, add a 15% (w/w) aqueous solution of sodium chloroacetate and
trioctylamine (catalyst).

Heat the reaction mixture to 55°C and slowly add an 18% (w/w) sodium hydroxide solution,
maintaining the pH between 11.0 and 11.5.

Continue the reaction for 7 hours.

Cool the reaction mixture to room temperature to obtain a dilute solution of Trisodium N-(1-
carboxylatoethyl)iminodiacetate.

The product can be purified and concentrated using nanofiltration to remove unreacted
starting materials and salts, followed by evaporation and crystallization.
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Neutralization of Alanine
(NaOH, 30°C, pH 9.0)

:

Addition of Sodium Chloroacetate
and Catalyst

:

Condensation Reaction
(55°C, pH 11-11.5, 7h)

:

Cooling to Room Temperature

:

Purification and Concentration
(Nandfiltration, Evaporation, Crystallization)

Final Product:
Trisodium N-(1-carboxylatoethyl)iminodiacetate

Click to download full resolution via product page

Workflow for the synthesis of Trisodium N-(1-carboxylatoethyl)iminodiacetate.

Determination of Chelating Capacity by Potentiometric
Titration

This method determines the metal-binding capacity of MGDA by titrating a solution of a known

metal ion with the chelating agent.
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Materials:

e Trisodium N-(1-carboxylatoethyl)iminodiacetate

» Standardized solution of a metal salt (e.g., CaClz, CuSOa4)

e pH meter with a combination electrode

e Burette

e Stirrer

» Buffer solution (to maintain a constant pH)

Procedure:

Accurately weigh a sample of Trisodium N-(1-carboxylatoethyl)iminodiacetate and dissolve it
in a known volume of deionized water.

» Add a specific volume of a standardized metal ion solution and the buffer solution to a
beaker.

e Immerse the pH electrode in the solution and start stirring.

« Titrate the solution with the prepared MGDA solution, recording the pH after each addition.

o The endpoint of the titration, which corresponds to the complete complexation of the metal
ions, is determined from the inflection point of the titration curve (a plot of pH versus the
volume of titrant added).

e The chelating capacity can be calculated based on the stoichiometry of the metal-MGDA
complex (1:1).
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Prepare Analyte: Prepare Titrant:
Metal lon Solution + Buffer MGDA Solution

/ Perform Potentiometric Titration /

Record pH vs. Volume of Titrant

:

Plot Titration Curve and
Determine Endpoint

:

Calculate Chelating Capacity

Click to download full resolution via product page

General workflow for determining the chelating capacity of MGDA.

Applications in Drug Development

While primarily used in industrial applications, the properties of Trisodium N-(1-
carboxylatoethyl)iminodiacetate make it a compound of interest for the pharmaceutical industry.

Stabilization of Formulations
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Trace metal ions can catalyze the degradation of active pharmaceutical ingredients (APIs),
leading to a loss of efficacy and the formation of potentially harmful byproducts. As a highly
effective chelating agent, MGDA can be used as an excipient to sequester these metal ions,
thereby enhancing the stability and shelf-life of pharmaceutical formulations.[5][6] This is
particularly relevant for protein therapeutics, which are often susceptible to metal-catalyzed
oxidation.

Potential for Drug Delivery

The ability of chelating agents to modulate the concentration of metal ions can be explored in
drug delivery systems. While specific research on MGDA in this area is limited, the general
principle involves using the chelator to influence the local microenvironment to enhance drug
solubility, permeability, or targeted release.

Biocompatibility and Cellular Interactions

For any component intended for use in pharmaceutical applications, a thorough understanding
of its biocompatibility and interaction with biological systems is paramount.

Biocompatibility and Cytotoxicity

Trisodium N-(1-carboxylatoethyl)iminodiacetate is characterized by its low toxicity and good
biodegradability.[2] However, for pharmaceutical applications, specific biocompatibility and
cytotoxicity studies are required. Standard in vitro cytotoxicity assays, such as those described
in 1ISO 10993-5, would be necessary to evaluate its effect on relevant cell lines. These tests
typically involve exposing cells to the material extract and assessing cell viability and
proliferation.

Interaction with Cellular Signaling Pathways

It is important to note that a comprehensive search of the current scientific literature did not
yield any direct studies on the specific effects of Trisodium N-(1-
carboxylatoethyl)iminodiacetate on cellular signaling pathways.

However, it is plausible that as a strong metal ion chelator, MGDA could indirectly influence
signaling pathways that are dependent on metal ions. Many key enzymes and transcription
factors require metal ions as cofactors for their activity. By altering the intracellular or
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extracellular concentrations of these essential metals, a chelating agent could potentially
modulate the activity of these signaling molecules.

For instance, matrix metalloproteinases (MMPSs), which are zinc-dependent endopeptidases
involved in cancer progression and inflammation, could be a potential indirect target. By
chelating zinc ions, an agent like MGDA could theoretically reduce MMP activity. This remains a
hypothetical mechanism that would require experimental validation.
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Conceptual diagram of a potential indirect influence of MGDA on a metal-dependent signaling
pathway.

Conclusion

Trisodium N-(1-carboxylatoethyl)iminodiacetate is a versatile and environmentally friendly
chelating agent with a well-established profile in various industrial applications. Its strong metal-
binding capacity, stability, and favorable toxicological profile suggest its potential for use in the
pharmaceutical industry, primarily as a stabilizing excipient. While its direct interaction with
cellular signaling pathways remains an unexplored area of research, its fundamental properties
as a potent chelator warrant further investigation for novel applications in drug development.
This guide provides a foundational understanding for researchers and scientists to explore the
potential of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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